Cas no 147611-82-3 (2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-)

2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato- structure
147611-82-3 structure
Product Name:2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-
CAS No:147611-82-3
MF:C7H4N4O3S2
MW:256.261657714844
CID:183180
PubChem ID:15871706
Update Time:2025-04-19

2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-
    • 7-isothiocyanato-2,1,3-benzoxadiazole-4-sulfonamide
    • 4-Benzofurazansulfonamide, 7-isothiocyanato-
    • 7-Aminosulfonyl-4-(2,1,3-benzoxadiazolyl)isothiocyanate
    • Abd-ncs
    • DTXSID40933166
    • 147611-82-3
    • Inchi: 1S/C7H4N4O3S2/c8-16(12,13)5-2-1-4(9-3-15)6-7(5)11-14-10-6/h1-2H,(H2,8,12,13)
    • InChI Key: HWFBOFAKQCMAPO-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C1=NON=2)N=C=S)(N)(=O)=O

Computed Properties

  • Exact Mass: 255.97262
  • Monoisotopic Mass: 255.97248235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 111.44

2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato- Related Literature

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